1-((Furan-2-ylmethyl)amino)-3-(p-tolyloxy)propan-2-ol oxalate

• IUPAC Name: 1-(furan-2-ylmethylamino)-3-(4-methylphenoxy)propan-2-ol;oxalic acid
• InChI: InChI=1S/C15H19NO3.C2H2O4/c1-12-4-6-14(7-5-12)19-11-13(17)9-16-10-15-3-2-8-18-15;3-1(4)2(5)6/h2-8,13,16-17H,9-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: QCRWGCKIHYZWKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(CNCC2=CC=CO2)O.C(=O)(C(=O)O)O
• Molecular Formula: C17H21NO7
• Molecular Weight: 351.4 g/mol

Description

1-((Furan-2-ylmethyl)amino)-3-(p-tolyloxy)propan-2-ol oxalate is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FTOH and is a derivative of propranolol, which is a beta-blocker commonly used to treat hypertension and other cardiovascular diseases. FTOH has a unique chemical structure that makes it an interesting compound for research purposes.

Scientific Research Applications

• Corrosion Inhibition : Nitrogenated derivatives of furfural, which include compounds structurally related to 1-((Furan-2-ylmethyl)amino)-3-(p-tolyloxy)propan-2-ol oxalate, have been identified as effective corrosion inhibitors for mild steel in acidic solutions (Guimarães et al., 2020).

• Synthesis of Polysubstituted Furans : Research demonstrates the utility of similar compounds in the synthesis of substituted furans, which are significant in organic chemistry due to their presence in bioactive natural products and as intermediates in synthetic chemistry (Wang et al., 2010).

• Decarboxylative Claisen Rearrangement Reactions : Compounds like Furan-2-ylmethyl derivatives have been studied for their potential in decarboxylative Claisen rearrangement, leading to the formation of various heteroaromatic products (Craig et al., 2005).

• Synthesis of Furanacetamide Derivatives : The synthesis of 2-furan-2-ylacetamides from similar compounds has been reported, highlighting their role in producing important organic intermediates (Gabriele et al., 2006).

• Catalytic Synthesis and Biological Activity : Studies have shown that derivatives of furan, akin to 1-((Furan-2-ylmethyl)amino)-3-(p-tolyloxy)propan-2-ol oxalate, can be synthesized catalytically and have potential as antioxidant agents (Prabakaran et al., 2021).

• Cardioselectivity in Beta-Adrenoceptor Blocking Agents : Research has also explored the cardioselectivity of beta-adrenoceptor blocking agents, including compounds structurally related to the subject compound (Rzeszotarski et al., 1983).